Cas no 126695-58-7 (N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate)

• Product Name: N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate
• CAS No: 126695-58-7
• MF: C₁₁H₄F₄N₄O₄
• MW: 332.167475700378
• MDL: MFCD00467437
• CID: 103363
• PubChem ID: 253661967
• Update Time: 2025-10-30

N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-azido-2,3,5,6-tetrafluoro-, 2,5-dioxo-1-pyrrolidinyl ester
• N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate
• ATFB, SE [4-Azido-2,3,5,6-tetrafluorobenzoic acid, succinimidyl ester]
• MK-2461
• N-Succinimidyl 4-Azi
• (2,5-dioxopyrrolidin-1-yl) 4-azido-2,3,5,6-tetrafluorobenzoate
• 4-Azido-2,3,5,6-tetrafluorobenzoic Acid N-Succinimidyl Ester
• ATFB-SE
• Succinimidylester(ATFB,SE)
• 4-Azido-2,3,5,6-tetrafluorobenzoic Acid, N-Succinimidyl Ester, ATFB SE
• C11H4F4N4O4
• HCTLWQSYGIBOFM-UHFFFAOYSA-N
• 7582AH
• N-succinimidyl 4-azidotet-rafluorobenzoate
• S0952
• Succinimidyl-4-azido-2,3,5,6-tetrafluorobenzoate
• 1-[(4-Azido-2,3,5,6-tetrafluorobenzoyl)oxy]pyrrolidine-2,5-dione
• (2,5-dioxopyrrolidin-1-yl) 4-azido-2,3
• 4-N3Pfp-NHS ester
• Benzoic acid, 4-azido-2,3,5,6-tetrafluoro-, 2,5-dioxo-1-pyrrolidinyl ester
• ATFB-OSu
• BCP30744
• T716
• 126695-58-7
• J-005422
• AKOS025294243
• N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate;4-azido-2,3,5,6-tetrafluorobenzoic acid 2,5-dioxo-pyrrolidin-1-yl ester
• ATFB SE
• T71667
• DTXSID40376317
• AS-76821
• FT-0617627
• 2,5-DIOXOPYRROLIDIN-1-YL 4-AZIDO-2,3,5,6-TETRAFLUOROBENZOATE
• HY-126525
• CS-0105086
• SCHEMBL13509274
• MFCD00467437
• 4-Azido-2,3,5,6-tetrafluorobenzoicAcid
• DB-083067

• MDL： MFCD00467437
• Inchi： 1S/C11H4F4N4O4/c12-6-5(7(13)9(15)10(8(6)14)17-18-16)11(22)23-19-3(20)1-2-4(19)21/h1-2H2
• InChI Key： HCTLWQSYGIBOFM-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(=O)ON1C(CCC1=O)=O)F)F)N=[N+]=[N-])F

Computed Properties

• Exact Mass: 332.01700
• Monoisotopic Mass: 332.01686727 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78
• Molecular Weight: 332.17

Experimental Properties

• Melting Point: 110.0 to 114.0 deg-C
• Stability/Shelf Life: Light and Moisture Sensitive. Store in freezer
• PSA: 113.43000
• LogP: 1.79626

N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1325 4.1/PG III
• HazardClass：4.1
• PackingGroup：III
• Storage Condition：<0°C

Additional information on N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate

N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate (CAS No. 126695-58-7): A Versatile Building Block in Modern Chemical Biology

The compound N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate (CAS No. 126695-58-7) represents a significant advancement in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of a succinimidyl group and a tetrafluorobenzene ring substituted with azido and fluorine atoms, make it an invaluable tool for various synthetic applications. This introduction delves into the compound's properties, applications, and its relevance to contemporary research advancements.

The molecular structure of N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate consists of a benzene ring that is extensively fluorinated at the 2, 3, 5, and 6 positions. This high degree of fluorination imparts unique electronic and steric properties to the molecule, enhancing its reactivity and stability under various conditions. The succinimidyl group at the nitrogen position serves as a reactive handle for conjugation reactions, particularly with nucleophiles such as amines and thiols. The azido group (–N₃) further extends the compound's utility by enabling click chemistry reactions, including copper-free azide-alkyne cycloadditions.

In recent years, the demand for specialized reagents in drug discovery and biomolecular labeling has surged. N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate has emerged as a critical intermediate in the synthesis of probes and probes for imaging applications. Its high solubility in organic solvents and compatibility with various functional groups make it an ideal candidate for modifying biomolecules such as proteins and peptides. Researchers have leveraged its reactivity to develop novel fluorescent labels that exhibit enhanced brightness and photostability, which are essential for high-resolution imaging techniques.

One of the most compelling applications of N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate is in the field of click chemistry. The azido group facilitates rapid and efficient coupling with alkynes via Cu(I)-catalyzed cycloadditions or strain-promoted azide-alkyne cycloadditions (SPAAC). This reaction is particularly useful for constructing complex molecular architectures without requiring harsh conditions or protecting groups. For instance, researchers have utilized this compound to synthesize bioconjugates that are used in diagnostic assays and therapeutic agents. The tetrafluorobenzene moiety enhances the hydrophobicity of the resulting products, making them more suitable for biological environments.

The compound's versatility has also been explored in the development of novel drug candidates. By incorporating N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate into drug molecules, chemists can introduce specific functional groups that improve pharmacokinetic properties such as bioavailability and target specificity. For example, recent studies have demonstrated its use in generating protease inhibitors by conjugating it to natural substrates or synthetic analogs. The fluorinated benzene ring provides steric hindrance that can modulate binding interactions with biological targets.

Advances in synthetic methodologies have further expanded the utility of N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate. Techniques such as flow chemistry have enabled scalable production of this compound with high purity and yield. Additionally, green chemistry principles have been applied to minimize waste and improve sustainability in its synthesis. These innovations have made it more accessible to academic and industrial researchers alike.

The integration of computational tools has also played a pivotal role in optimizing reactions involving N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate. Molecular modeling software allows researchers to predict reaction outcomes and fine-tune conditions for maximum efficiency. This approach has led to the discovery of novel reaction pathways that were previously unexplored.

In conclusion, N-Succinimidyl 4-Azido-2,3,5,6-tetrafluorobenzoate (CAS No. 126695-58-7) is a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable diverse synthetic transformations that are critical for developing imaging agents、proteins、peptides、and drug candidates. As research continues to evolve，this compound will undoubtedly remain at the forefront of innovation，providing essential tools for scientists worldwide.